molecular formula C29H36N4O6S B2734236 N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-{1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}hexanamide CAS No. 912884-59-4

N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-{1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}hexanamide

Cat. No. B2734236
CAS RN: 912884-59-4
M. Wt: 568.69
InChI Key: RMSWRNWUWDKPTP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

  • It contains a benzodioxole moiety (1,3-benzodioxole), which is a heterocyclic compound with a methylenedioxy functional group .

Molecular Structure Analysis

The molecular formula of N-[(2H-1,3-benzodioxol-5-yl)methyl]-6-{1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}hexanamide is C₁₂H₁₇NO₂ . The compound likely adopts a three-dimensional conformation due to the presence of multiple stereocenters.

Future Directions

  • Biological Evaluation : Investigate its pharmacological properties, including anticancer potential .

properties

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-6-[1-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]-2,4-dioxo-4a,7a-dihydrothieno[3,2-d]pyrimidin-3-yl]hexanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C29H38N4O6S/c1-2-21-8-5-7-13-31(21)26(35)18-33-22-12-15-40-27(22)28(36)32(29(33)37)14-6-3-4-9-25(34)30-17-20-10-11-23-24(16-20)39-19-38-23/h10-12,15-16,21-22,27H,2-9,13-14,17-19H2,1H3,(H,30,34)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DTSPGWGSOIBZQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1CCCCN1C(=O)CN2C3C=CSC3C(=O)N(C2=O)CCCCCC(=O)NCC4=CC5=C(C=C4)OCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C29H38N4O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

570.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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